Cas no 1511717-05-7 (2-(1,3-thiazol-5-yl)pyrimidin-4-amine)

• Product Name: 2-(1,3-thiazol-5-yl)pyrimidin-4-amine
• CAS No: 1511717-05-7
• MF: C₇H₆N₄S
• MW: 178.214338779449
• CID: 4603136
• PubChem ID: 80477993
• Update Time: 2025-05-21

2-(1,3-thiazol-5-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-5-yl)pyrimidin-4-amine

• Inchi： 1S/C7H6N4S/c8-6-1-2-10-7(11-6)5-3-9-4-12-5/h1-4H,(H2,8,10,11)
• InChI Key： JOJNYFKNYCSENB-UHFFFAOYSA-N
• SMILES： C1(C2SC=NC=2)=NC=CC(N)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 279.1±22.0 °C at 760 mmHg
• Flash Point: 122.6±22.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(1,3-thiazol-5-yl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1,3-thiazol-5-yl)pyrimidin-4-amine

Introduction to 2-(1,3-thiazol-5-yl)pyrimidin-4-amine and Its Significance in Modern Chemical Biology

Compounds with the CAS number 1511717-05-7 represent a critical class of molecules in the field of chemical biology, particularly in the development of novel pharmaceuticals and agrochemicals. Among these, 2-(1,3-thiazol-5-yl)pyrimidin-4-amine has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction delves into the compound's chemical characteristics, its applications in contemporary research, and its relevance to ongoing scientific advancements.

The molecular structure of 2-(1,3-thiazol-5-yl)pyrimidin-4-amine consists of a pyrimidine ring linked to a thiazole moiety at the 1-position and an amine group at the 4-position of the pyrimidine. This dual heterocyclic system imparts distinct electronic and steric properties that make it a versatile scaffold for drug discovery. The thiazole ring, known for its stability and biological activity, interacts with various biological targets, while the pyrimidine moiety is a common pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate both thiazole and pyrimidine rings. Studies have shown that such hybrids exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The amine group at the 4-position of the pyrimidine ring further enhances the compound's reactivity, allowing for modifications that can fine-tune its biological profile.

One of the most compelling aspects of 2-(1,3-thiazol-5-yl)pyrimidin-4-amine is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are key regulators of cellular signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these enzymes, 2-(1,3-thiazol-5-yl)pyrimidin-4-amine has shown promise in preclinical studies as a lead compound for developing kinase inhibitors. The thiazole moiety is particularly important in this context, as it can interact with the ATP-binding site of kinases, thereby blocking their activity.

The compound's efficacy as a kinase inhibitor has been further investigated in vitro and in vivo. Researchers have utilized various biochemical assays to assess its inhibitory activity against different kinases. These studies have revealed that 2-(1,3-thiazol-5-yl)pyrimidin-4-amine exhibits significant potency against several cancer-related kinases, including EGFR (epidermal growth factor receptor), VEGFR (vascular endothelial growth factor receptor), and PDGFR (platelet-derived growth factor receptor). This broad spectrum of activity makes it an attractive candidate for further development into a multi-targeted kinase inhibitor.

In addition to its role in cancer research, 2-(1,3-thiazol-5-yl)pyrimidin-4-amine has also shown promise in other therapeutic areas. For instance, it has been explored as a potential treatment for inflammatory diseases due to its ability to modulate inflammatory pathways. The compound's interaction with specific enzymes involved in inflammation has been demonstrated to reduce pro-inflammatory cytokine production, thereby alleviating symptoms associated with chronic inflammatory conditions.

The development of novel agrochemicals is another area where 2-(1,3-thiazol-5-yl)pyrimidin-4-amine holds significant potential. Its structural features make it an effective scaffold for designing compounds that can protect crops from pests and diseases without harming beneficial organisms. Researchers have been particularly interested in its ability to act as a potent fungicide and insecticide. By targeting specific enzymes or receptors in pests and pathogens, 2-(1,3-thiazol-5-yl)pyrimidin-4-amine-based agrochemicals can provide effective crop protection solutions while minimizing environmental impact.

The synthesis of 2-(1,3-thiazol-5-yl)pyrimidin-4-amines, including those with varying substituents on the thiazole or pyrimidine rings, has been extensively studied to optimize their biological activity. Various synthetic routes have been developed over the years, each offering distinct advantages in terms of yield, purity, and scalability. These synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and minimal byproduct formation.

The use of computational methods has also played a crucial role in the design and optimization of derivatives of 2-(1,3-thiazol-pyrimidin)-4-amines. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets before they are synthesized. This approach not only saves time but also helps in identifying promising candidates for further experimental validation.

In conclusion, 2-(1,3-thiazol-pyrimidin)-4-amines, exemplified by CAS number 1511717–05–7, represent a fascinating class of compounds with diverse applications in pharmaceuticals and agrochemicals. Their unique structural features make them valuable tools for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for these compounds, their importance in modern chemical biology is set to grow even further.